Cas no 2377004-67-4 (4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide;dihydrochloride)

• Product Name: 4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide;dihydrochloride
• CAS No: 2377004-67-4
• MF: C₁₂H₂₁Cl₂N₅O
• MW: 322.234040021896
• CID: 6259684
• PubChem ID: 145913682
• Update Time: 2025-05-20

4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide;dihydrochloride
• 4-[(3R)-3-aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide dihydrochloride
• (R)-4-(3-Aminopyrrolidin-1-yl)-N,5,6-trimethylpyrimidine-2-carboxamide dihydrochloride
• 2377004-67-4
• EN300-7437979

• Inchi： 1S/C12H19N5O.2ClH/c1-7-8(2)15-10(12(18)14-3)16-11(7)17-5-4-9(13)6-17;;/h9H,4-6,13H2,1-3H3,(H,14,18);2*1H/t9-;;/m1../s1
• InChI Key： MBEAATSHQXMFNF-KLQYNRQASA-N
• SMILES： Cl.Cl.O=C(C1=NC(C)=C(C)C(=N1)N1CC[C@H](C1)N)NC

Computed Properties

• Exact Mass: 321.1123157g/mol
• Monoisotopic Mass: 321.1123157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide;dihydrochloride

Compound CAS No 2377004-67-4: A Comprehensive Overview

The compound with CAS No 2377004-67-4, also known as 4-[(3R)-3-Aminopyrrolidin-1-yl]-N,5,6-trimethylpyrimidine-2-carboxamide; dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a promising candidate for drug development.

The chemical structure of this compound is characterized by a pyrimidine ring system, which is a common feature in many biologically active molecules. The presence of the aminopyrrolidine group introduces unique stereochemical properties, particularly due to the (3R) configuration at the pyrrolidine nitrogen. This stereochemistry is crucial for the compound's interaction with biological targets, such as enzymes or receptors. The trimethyl substitution on the pyrimidine ring further enhances its pharmacokinetic profile, improving bioavailability and stability.

Recent research has focused on the biochemical activity of CAS No 2377004-67-4. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and immune response. For instance, preclinical trials have shown that this compound exhibits potent anti-inflammatory properties by inhibiting specific cytokines. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, CAS No 2377004-67-4 has also been investigated for its antitumor activity. Experimental data indicate that the compound can induce apoptosis in cancer cells by targeting mitochondrial pathways. This dual functionality—combining anti-inflammatory and antitumor properties—positions it as a versatile candidate for multitarget drug design.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring reproducibility for further studies. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to streamline the production process.

From an industrial perspective, the scalability of CAS No 2377004-67-4's synthesis is a critical factor for its commercialization. Current efforts are focused on developing cost-effective manufacturing strategies that meet regulatory standards while maintaining product quality. The compound's stability under various storage conditions has also been thoroughly evaluated to ensure long-term shelf life.

In terms of regulatory compliance, this compound must adhere to stringent guidelines set by global health authorities. Ongoing preclinical studies are designed to assess its safety profile comprehensively, including toxicological evaluations and pharmacokinetic studies in animal models. These data will be instrumental in progressing toward clinical trials and eventual approval for therapeutic use.

Looking ahead, the potential applications of CAS No 2377004-67-4 extend beyond conventional medicine. Its structural versatility makes it a candidate for repurposing in other therapeutic areas, such as neurodegenerative diseases or infectious disorders. Collaborative research initiatives between academia and industry are expected to accelerate its development trajectory.

In conclusion, CAS No 2377004-67-4 represents a significant advancement in chemical innovation with promising therapeutic potential. Its unique structure, coupled with emerging research findings, underscores its importance in modern drug discovery efforts. As further studies unfold, this compound is poised to make a meaningful impact on human health.